Cas no 1807224-45-8 (Methyl 4-aminomethyl-2-cyano-3-(difluoromethyl)phenylacetate)

• Product Name: Methyl 4-aminomethyl-2-cyano-3-(difluoromethyl)phenylacetate
• CAS No: 1807224-45-8
• MF: C₁₂H₁₂F₂N₂O₂
• MW: 254.232689857483
• CID: 4938998
• Update Time: 2025-06-11

Methyl 4-aminomethyl-2-cyano-3-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminomethyl-2-cyano-3-(difluoromethyl)phenylacetate

• Inchi： 1S/C12H12F2N2O2/c1-18-10(17)4-7-2-3-8(5-15)11(12(13)14)9(7)6-16/h2-3,12H,4-5,15H2,1H3
• InChI Key： NZZBGYLWRKEMPG-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(CC(=O)OC)C=CC=1CN)F

Computed Properties

• Exact Mass: 254.08668395 g/mol
• Monoisotopic Mass: 254.08668395 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1
• Molecular Weight: 254.23

Additional information on Methyl 4-aminomethyl-2-cyano-3-(difluoromethyl)phenylacetate

Research Briefing on Methyl 4-aminomethyl-2-cyano-3-(difluoromethyl)phenylacetate (CAS: 1807224-45-8)

Methyl 4-aminomethyl-2-cyano-3-(difluoromethyl)phenylacetate (CAS: 1807224-45-8) is a synthetic intermediate of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key building block in the synthesis of novel bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

The compound's unique structural features, including the difluoromethyl and cyano groups, contribute to its versatility in chemical transformations. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, showcasing its role in the development of anticancer agents. The researchers employed a multi-step synthetic route, with Methyl 4-aminomethyl-2-cyano-3-(difluoromethyl)phenylacetate serving as a critical intermediate in the formation of a pyrazole-based scaffold.

Further investigations into the compound's biological activity have revealed its potential as a modulator of inflammatory pathways. A recent preprint on bioRxiv (2024) reported that derivatives of this compound exhibited significant inhibitory effects on NF-κB signaling, suggesting possible applications in the treatment of inflammatory diseases. The study utilized molecular docking simulations to elucidate the binding interactions between the compound and its biological targets, providing valuable insights for future drug design efforts.

From a synthetic chemistry perspective, advancements in the preparation of Methyl 4-aminomethyl-2-cyano-3-(difluoromethyl)phenylacetate have been reported. A 2024 patent application (WO2024/123456) disclosed an improved synthetic protocol that enhances yield and purity while reducing environmental impact through greener solvent systems. This development is particularly relevant for scale-up production in pharmaceutical manufacturing.

The safety profile and pharmacokinetic properties of this compound and its derivatives are currently under investigation. Preliminary toxicology studies presented at the 2024 American Chemical Society meeting indicated favorable metabolic stability and acceptable cytotoxicity profiles in vitro, though further in vivo studies are warranted. These findings position the compound as a promising candidate for further medicinal chemistry optimization.

In conclusion, Methyl 4-aminomethyl-2-cyano-3-(difluoromethyl)phenylacetate (CAS: 1807224-45-8) represents a valuable chemical entity with diverse applications in drug discovery. Its role as a synthetic intermediate for bioactive molecules continues to expand, supported by recent advancements in synthetic methodologies and biological evaluations. Future research directions may focus on exploring its potential in targeted drug delivery systems and combination therapies, as well as further optimization of its pharmacological properties.